Cas no 13431-60-2 (1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate)

• Product Name: 1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate
• CAS No: 13431-60-2
• MF: C₇H₁₄Cl₂O₃
• MW: 217.090260982513
• CID: 1243046
• PubChem ID: 71354497
• Update Time: 2025-04-20

1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate
• acetic acid,3-chloro-2-(chloromethyl)-2-methylpropan-1-ol
• 13431-60-2
• Acetic acid--3-chloro-2-(chloromethyl)-2-methylpropan-1-ol (1/1)
• DTXSID90779011

• Inchi： 1S/C5H10Cl2O.C2H4O2/c1-5(2-6,3-7)4-8;1-2(3)4/h8H,2-4H2,1H3;1H3,(H,3,4)
• InChI Key： JWUUBDPMXSHJAB-UHFFFAOYSA-N
• SMILES： ClCC(C)(CCl)CO.OC(C)=O

Computed Properties

• Exact Mass: 216.0319997g/mol
• Monoisotopic Mass: 216.0319997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 92.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų